Cas no 1261978-38-4 (3-(3,5-Dimethoxyphenyl)-2-methoxybenzoic acid)

• Product Name: 3-(3,5-Dimethoxyphenyl)-2-methoxybenzoic acid
• CAS No: 1261978-38-4
• MF: C₁₆H₁₆O₅
• MW: 288.295245170593
• MDL: MFCD18321414
• CID: 2767226
• PubChem ID: 53227286
• Update Time: 2025-05-19

3-(3,5-Dimethoxyphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethoxyphenyl)-2-methoxybenzoic acid, 95%
• 1261978-38-4
• MFCD18321414
• 3-(3,5-DIMETHOXYPHENYL)-2-METHOXYBENZOIC ACID
• 2,3',5'-Trimethoxy[1,1'-biphenyl]-3-carboxylic acid
• DTXSID90690873
• 2,3',5'-Trimethoxy-[1,1'-biphenyl]-3-carboxylic acid
• 3-(3,5-Dimethoxyphenyl)-2-methoxybenzoic acid

• MDL： MFCD18321414
• Inchi： 1S/C16H16O5/c1-19-11-7-10(8-12(9-11)20-2)13-5-4-6-14(16(17)18)15(13)21-3/h4-9H,1-3H3,(H,17,18)
• InChI Key： ZVZUFCSACMLMLA-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=CC=1C1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 288.1
• Monoisotopic Mass: 288.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65A^2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(3,5-Dimethoxyphenyl)-2-methoxybenzoic acid

Introduction to 3-(3,5-Dimethoxyphenyl)-2-methoxybenzoic acid (CAS No. 1261978-38-4)

3-(3,5-Dimethoxyphenyl)-2-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261978-38-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This benzoic acid derivative features a unique structural motif comprising a methoxy group at the 2-position and dimethoxy substitution on the 3 and 5 positions of the phenyl ring. Such structural characteristics not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in medicinal chemistry and drug development.

The compound’s molecular structure, characterized by aromaticity and multiple functional groups, makes it a promising candidate for further exploration in synthetic chemistry. The presence of methoxy groups enhances its solubility in polar solvents and influences its electronic properties, which are critical for interactions with biological targets. These features have positioned 3-(3,5-Dimethoxyphenyl)-2-methoxybenzoic acid as a subject of interest for researchers aiming to develop novel bioactive molecules.

In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. Studies have demonstrated that modifications in the phenyl ring, such as those seen in 3-(3,5-Dimethoxyphenyl)-2-methoxybenzoic acid, can significantly alter pharmacological profiles. For instance, the dimethoxy substitution pattern at the 3 and 5 positions is known to enhance binding affinity to certain enzymes and receptors, making this compound a valuable scaffold for drug discovery.

One of the most compelling aspects of 3-(3,5-Dimethoxyphenyl)-2-methoxybenzoic acid is its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its structural framework to develop derivatives with enhanced therapeutic efficacy. For example, modifications at the 2-position have been explored to improve metabolic stability and bioavailability, key factors in drug development. The compound’s versatility as a building block has made it a focal point in synthetic organic chemistry.

The pharmaceutical industry has been particularly keen on exploring derivatives of benzoic acid due to their reported anti-inflammatory, antioxidant, and antimicrobial properties. 3-(3,5-Dimethoxyphenyl)-2-methoxybenzoic acid, with its unique substitution pattern, has been investigated for its potential in modulating pathways associated with these activities. Preclinical studies have suggested that analogs derived from this compound may exhibit promising effects in conditions such as neurodegeneration and cardiovascular diseases.

Advances in computational chemistry have further accelerated the exploration of 3-(3,5-Dimethoxyphenyl)-2-methoxybenzoic acid. Molecular modeling techniques have enabled researchers to predict binding interactions with target proteins with high precision. This approach has been instrumental in designing derivatives with optimized pharmacokinetic profiles. The integration of machine learning algorithms has also facilitated the identification of novel structural motifs within this class of compounds, enhancing their therapeutic potential.

The synthesis of 3-(3,5-Dimethoxyphenyl)-2-methoxybenzoic acid itself presents an intriguing challenge for synthetic chemists. Traditional methods often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent advancements in catalytic processes have streamlined these synthetic routes, making the preparation of this compound more efficient and scalable. Such improvements are crucial for supporting both academic research and industrial applications.

In conclusion, 3-(3,5-Dimethoxyphenyl)-2-methoxybenzoic acid (CAS No. 1261978-38-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological potential make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound and its derivatives, it is expected to play an increasingly important role in the development of next-generation therapeutics.